Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20755934 2-Chloro-1-methyl-6-phenylimidazo[4,5-b]pyridine 120889-05-6 C13H10ClN3
VC20761651 (3S,4aS,8aS)-2-Carbobenzyloxy-decahydro-3-isoquinolinecarboxylic Acid 136465-85-5 C18H23NO4
VC20756488 Ethyl 5-(tert-butylthio)-2,2-dimethyl-4-oxopentanoate 136558-13-9 C13H24O3S
VC20761473 1,4-Dichlorobutane-2S-3S-diol 139165-54-1 C4H8Cl2O2
VC20755977 [(7S)-7-acetamido-1,3-dimethoxy-10-methylsulfanyl-9-oxo-6,7-dihydro-5H-benzo[a]heptalen-2-yl] 2-chloroacetate 148731-67-3 C₂₃H₂₄ClNO₆S
VC20755919 3,5-Dimethoxypyridine 18677-48-0 C7H9NO2
VC20762002 Genistein-d4 187960-08-3 C15H10O5
VC20755644 4-Cyano-2-methylpyridine 2214-53-1 C7H6N2
VC20756397 Methyl 12-oxooctadecanoate 2380-27-0 C19H36O3
VC20756090 2-(Hydroxymethyl)-2-methylpentyl isopropyl-carbamate 25462-17-3 C11H23NO3
VC20755668 2-Hydroxy Atorvastatin Lactone-d5 265989-50-2 C33H33FN2O5
VC20755973 Nornicotine, N-formyl 3000-81-5 C10H12N2O
VC20761672 SKF-34288 hydrochloride 320386-54-7 C6H6ClNO2S
VC20761685 2-Bromo-3'-chloropropiophenone 34911-51-8 C9H8BrClO
VC20756392 2,6-Diamino-4-chloropyrimidine 1-oxide 34960-71-9 C4H5ClN4O
VC20761693 N,N',N''-Triacetylchitotriose 38864-21-0 C24H41N3O16
VC20755722 2-(Benzylthio)-4-chlorobenzoic Acid Chloride 40183-55-9 C14H10Cl2OS
VC20761656 4-Nitrobenzenediazonium tetrafluoroborate 456-27-9 C6H4BF4N3O2
VC20755675 Isoxanthohumol 521-48-2 C21H22O5
VC20761700 2-(methylthio)-4,5-dihydro-1H-imidazole hydroiodide 5464-11-9 C4H9IN2S
VC20761731 3-Hydroxymethyl-(1-oxy-2,2,5,5-tetramethylpyrroline) 55738-75-5 C9H17NO2
VC20755983 1-O-Acetyl-2,3,5-tri-O-benzyl-D-ribofuranose 58381-23-0 C28H30O6
VC20755951 (+)-Diacetyl-L-tartaric anhydride 6283-74-5 C₈H₈O₇
VC20755971 (2S,3R,4S,5S,6S)-6-(methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate 7355-18-2 C15H20O11
VC20755843 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite 89992-70-1 C9H18ClN2OP